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Compound of Interest

Compound Name: Beradilol monoethyl maleate

CAS No.: 114856-47-2

Cat. No.: B1683699

Get Quote

Executive Summary & Mechanism of Action
TZC-5665 is a novel pyridazinone derivative distinguished by its dual-action pharmacologic

profile.[1] Unlike standard inotropes (e.g., milrinone) or beta-blockers (e.g., propranolol) used in

isolation, TZC-5665 functions as a "hybrid" therapeutic agent designed to treat Chronic

Congestive Heart Failure (CHF).[2]

The Dual-Mechanism Paradox
The therapeutic efficacy of TZC-5665 relies on a specific metabolic conversion that creates a

balanced hemodynamic effect:

Parent Compound (TZC-5665): Acts primarily as a non-selective

-adrenergic receptor blocker and vasodilator.[2][3] It prevents the deleterious effects of
excessive sympathetic stimulation (tachycardia) often seen in heart failure.

Active Metabolite (M-2): TZC-5665 is rapidly metabolized in vivo to M-2, a potent

Phosphodiesterase III (PDE III) inhibitor.[1][4] M-2 exerts a strong positive inotropic effect
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(increased contractility) and vasodilation.[1][2][5][6][7]

Key Advantage: The

-blocking activity of the parent compound mitigates the arrhythmogenic and chronotropic (heart
rate increasing) side effects typically associated with PDE III inhibitors. This results in
increased cardiac output without a significant increase in myocardial oxygen demand.
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Figure 1: The synergistic pharmacodynamics of TZC-5665 and its metabolite M-2.[6]

Recommended Dosage & Scaling
The following dosages are derived from primary hemodynamic studies in canine models and

allometric scaling for rodents. TZC-5665 exhibits high potency; therefore, precise dosing is

critical to avoid complete beta-blockade or excessive hypotension.

Dosage Table: Species-Specific Guidelines
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Species Route
Recommended
Dose Range

Frequency
Vehicle /
Formulation

Mouse IV / IP 0.1 – 1.0 mg/kg Single Bolus
Saline or PBS

(pH 7.4)

Mouse Oral (PO) 3.0 – 10.0 mg/kg QD (Daily)

0.5%

Methylcellulose

or Saline

Rat IV 0.05 – 0.5 mg/kg Single Bolus
Saline or PBS

(pH 7.4)

Rat Oral (PO) 1.0 – 5.0 mg/kg QD (Daily)
0.5%

Methylcellulose

Dog IV 0.03 – 0.1 mg/kg Infusion/Bolus Saline

Critical Note on Potency: The metabolite M-2 has been shown to be more potent than milrinone

at equivalent doses (30 µg/kg in dogs).[1][2][4] Always start at the lower end of the range for

pilot studies.

Allometric Scaling Logic
Reference Data: In anesthetized dogs, M-2 at 30 µg/kg (0.03 mg/kg) IV produced significant

positive inotropy.

Conversion Factor:

Dog (

) to Rat (

): Factor of ~3.3x.
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Dog (

) to Mouse (

): Factor of ~6.6x.

Calculation:

.

Safety Margin: We recommend a starting range centered around 0.5 mg/kg (IV) for rodents

to account for metabolic rate differences and bioavailability.

Formulation & Stability Protocol
TZC-5665 is typically supplied as a Monoethyl Maleate salt, which enhances water solubility

compared to the free base.

Preparation of Stock Solution (10 mM)
Weighing: Accurately weigh TZC-5665 powder.

Solvent: Dissolve in DMSO to create a high-concentration stock (e.g., 10-50 mM) if long-term

storage is required (-20°C).

Alternative: For immediate in vivo use, the maleate salt is often soluble in sterile water or

Saline (0.9%).

Working Solution (For Injection):

Dilute the stock into sterile PBS or Saline.

Target Concentration: 0.1 mg/mL (for mice) to ensure accurate volume administration

(~100 µL per 20g mouse).

Solubility Check: If precipitation occurs upon dilution, add Tween-80 (1-5%) or use 5%

Mannitol as a carrier.

Oral Suspension (Gavage)
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For chronic studies (PO), formulate as a suspension:

Vehicle: 0.5% Methylcellulose (MC) or 0.1% Carboxymethylcellulose (CMC).

Method: Triturate the powder with a small amount of vehicle to form a smooth paste, then

dilute to final volume. Vortex immediately before dosing.

Experimental Protocols
Protocol A: Acute Hemodynamic Assessment
(Anesthetized Rat)
Objective: To verify the "crossover" effect where inotropy increases while heart rate remains

stable.

Anesthesia: Induce with Isoflurane (3%) and maintain (1.5-2%).

Instrumentation:

Insert a Millar conductance catheter into the Left Ventricle (LV) via the right carotid artery.

Cannulate the femoral vein for drug administration.

Baseline Recording: Record LV Pressure (LVP), dP/dt_max (contractility), and Heart Rate

(HR) for 10 minutes.

Dose Escalation:

Administer TZC-5665 bolus: 0.05, 0.1, 0.3 mg/kg (allow 15 min washout or stabilization

between doses).

Data Analysis:

Success Criteria: Significant increase in dP/dt_max (indicating M-2 activity) with minimal

change or slight reduction in HR (indicating TZC-5665 beta-blockade).

Contrast: A pure PDE3 inhibitor (like Milrinone) would increase both dP/dt_max and HR.
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Protocol B: Chronic Heart Failure Model (MI or TAC)
Objective: To assess long-term remodeling and survival.

Model Induction: Perform Left Anterior Descending (LAD) coronary artery ligation (MI model)

or Transverse Aortic Constriction (TAC).

Recovery: Allow 1-2 weeks for HF phenotype to develop.

Grouping:

Group 1: Vehicle Control.

Group 2: TZC-5665 Low Dose (1 mg/kg PO, QD).

Group 3: TZC-5665 High Dose (5 mg/kg PO, QD).

Group 4: Positive Control (e.g., Enalapril or Metoprolol).

Duration: Treat for 4-8 weeks.

Endpoints:

Echocardiography: Measure Ejection Fraction (EF%) and Fractional Shortening (FS%)

weekly.

Histology: Fibrosis quantification (Masson’s Trichrome).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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